![molecular formula C16H12BrClN2O2S B4703266 3-bromo-N-(6-chloro-1,3-benzothiazol-2-yl)-4-ethoxybenzamide](/img/structure/B4703266.png)
3-bromo-N-(6-chloro-1,3-benzothiazol-2-yl)-4-ethoxybenzamide
Overview
Description
3-bromo-N-(6-chloro-1,3-benzothiazol-2-yl)-4-ethoxybenzamide is a synthetic compound that has gained attention in the scientific community due to its potential use in various fields such as medicinal chemistry, pharmacology, and biochemistry.
Mechanism of Action
The exact mechanism of action of 3-bromo-N-(6-chloro-1,3-benzothiazol-2-yl)-4-ethoxybenzamide is not yet fully understood. However, studies have suggested that the compound may induce cell death in cancer cells by inhibiting the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
Studies have shown that 3-bromo-N-(6-chloro-1,3-benzothiazol-2-yl)-4-ethoxybenzamide can induce apoptosis (programmed cell death) in cancer cells. The compound has also been shown to inhibit the growth and proliferation of cancer cells. In addition, the compound has been reported to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One advantage of using 3-bromo-N-(6-chloro-1,3-benzothiazol-2-yl)-4-ethoxybenzamide in lab experiments is its potential as an anticancer agent. However, one limitation is that the compound may have toxic effects on normal cells as well. Therefore, further studies are needed to determine the optimal dosage and administration of the compound.
Future Directions
For research on 3-bromo-N-(6-chloro-1,3-benzothiazol-2-yl)-4-ethoxybenzamide include:
1. Studying the compound's potential as a fluorescent probe for detecting amyloid-beta plaques in Alzheimer's disease.
2. Investigating the compound's mechanism of action in inducing apoptosis in cancer cells.
3. Conducting in vivo studies to determine the compound's efficacy and toxicity in animal models.
4. Developing new derivatives of the compound with improved pharmacological properties.
5. Studying the compound's potential use in combination with other anticancer agents to enhance its efficacy.
Scientific Research Applications
3-bromo-N-(6-chloro-1,3-benzothiazol-2-yl)-4-ethoxybenzamide has been studied for its potential use as an anticancer agent. In vitro studies have shown that the compound has cytotoxic effects on various cancer cell lines, including breast, lung, and colon cancer. The compound has also been studied for its potential use as a fluorescent probe for detecting amyloid-beta plaques in Alzheimer's disease.
properties
IUPAC Name |
3-bromo-N-(6-chloro-1,3-benzothiazol-2-yl)-4-ethoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12BrClN2O2S/c1-2-22-13-6-3-9(7-11(13)17)15(21)20-16-19-12-5-4-10(18)8-14(12)23-16/h3-8H,2H2,1H3,(H,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWVMFDNVAFGDQI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)Cl)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12BrClN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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